Cas no 1316223-69-4 (3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid)

• Product Name: 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid
• CAS No: 1316223-69-4
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 4694271
• Update Time: 2025-05-21

3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid
• 3-[3-(1-acetylpiperidin-4-yl)pyrazin-2-yl]propanoic acid
• 3-[3-(1-Acetyl-piperidin-4-yl)-pyrazin-2-yl]-propionic acid

• Inchi： 1S/C14H19N3O3/c1-10(18)17-8-4-11(5-9-17)14-12(2-3-13(19)20)15-6-7-16-14/h6-7,11H,2-5,8-9H2,1H3,(H,19,20)
• InChI Key： SSYBRYYAPZUDIW-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(C2C(CCC(=O)O)=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Topological Polar Surface Area: 83.4

Additional information on 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid

Exploring 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid (CAS No. 1316223-69-4): Properties, Applications, and Market Insights

3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid (CAS No. 1316223-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine-pyrazine hybrid structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula is C14H19N3O3, with a molecular weight of 277.32 g/mol. The presence of both acetylpiperidine and pyrazine moieties contributes to its versatile reactivity, making it a valuable building block in drug discovery.

The compound's physicochemical properties include a moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited solubility in water. Its melting point ranges between 120-125°C, and it typically appears as a white to off-white crystalline powder. Researchers often utilize high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to verify its purity and structural integrity. The carboxylic acid functional group in its structure allows for further derivatization, enabling the creation of esters, amides, and other derivatives for targeted applications.

One of the most prominent applications of 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid lies in the development of central nervous system (CNS) therapeutics. Recent studies highlight its potential as a precursor for neuromodulators and receptor ligands, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperidine ring, a common pharmacophore in CNS drugs, enhances blood-brain barrier permeability, while the pyrazine moiety offers additional binding affinity to neural targets. This dual functionality positions the compound as a promising candidate for next-generation neuropharmaceuticals.

In addition to its neurological applications, 1316223-69-4 has shown relevance in oncology research. The compound's ability to interact with kinase enzymes and cell signaling pathways has spurred investigations into its role as a scaffold for anticancer agents. For instance, derivatives of this molecule have demonstrated inhibitory effects on tumor proliferation in preclinical models, particularly in breast and lung cancer cell lines. Researchers are also exploring its potential in combination therapies, where it could enhance the efficacy of existing chemotherapeutic drugs.

The market demand for 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid has risen steadily, driven by the expanding pharmaceutical and biotechnology sectors. According to industry reports, the global market for fine chemicals and drug intermediates is projected to grow at a compound annual growth rate (CAGR) of 6.8% from 2023 to 2030. This compound, with its multifunctional attributes, is well-positioned to benefit from this trend. Key manufacturers are investing in green chemistry approaches to synthesize the compound more sustainably, addressing the growing emphasis on environmental responsibility in chemical production.

From a synthetic chemistry perspective, the preparation of 1316223-69-4 typically involves multi-step organic reactions, including amidation, alkylation, and cyclization processes. Optimizing these reactions for higher yields and lower impurity profiles remains a focus for industrial chemists. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, reducing waste and energy consumption. These innovations align with the broader shift toward sustainable manufacturing in the chemical industry.

For researchers and procurement specialists, sourcing high-quality 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid requires careful consideration of supplier reliability and analytical certifications. Reputable suppliers provide comprehensive COA (Certificate of Analysis) documentation, detailing parameters such as purity (typically ≥98%), residual solvents, and heavy metal content. Additionally, custom synthesis services are increasingly available, allowing for tailored modifications to meet specific research needs. As the compound gains traction, ensuring supply chain transparency and regulatory compliance becomes paramount.

Looking ahead, the future of CAS No. 1316223-69-4 appears promising, with ongoing research uncovering new applications in precision medicine and bioconjugation. Its adaptability as a molecular scaffold opens doors for innovations in drug delivery systems and diagnostic agents. Furthermore, collaborations between academia and industry are likely to accelerate its commercialization, bridging the gap between laboratory discovery and clinical utility. As the scientific community continues to explore its potential, 3-(3-(1-Acetylpiperidin-4-yl)pyrazin-2-yl)propanoic acid stands as a testament to the intersection of chemical ingenuity and therapeutic advancement.